Cas no 7336-40-5 (Colchicine, N-methyl-)

Colchicine, N-methyl- structure
Colchicine, N-methyl- structure
Product Name:Colchicine, N-methyl-
CAS No:7336-40-5
MF:C23H27NO6
MW:413.46358704567
CID:565270
PubChem ID:23758
Update Time:2025-10-28

Colchicine, N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-methyl-N-[(7S)-5,6,7,9-tetrahydro-1,2,3,10-tetramethoxy-9-oxobenzo[a]heptalen-7-yl]-
    • Colchicine, N-methyl-
    • N-methyl-N-[(7S)-1,2,3,10-tetramethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide
    • Desacetylamino-N-methylcolchiceinamid
    • N-Acetylcolcemid
    • N-Acetylcolchamine
    • N-Acetyldemecolcine
    • N-acetyldemecoline
    • N-Methyl-colchicin
    • N-Methylcolchicine
    • N-Methyl-N-((S)-1,2,3,10-tetramethoxy-9-oxo-5,6,7,9-tetrahydro-benzo[a]heptalen-7-yl)-acetamid
    • N-methyl-N-((S)-1,2,3,10-tetramethoxy-9-oxo-5,6,7,9-tetrahydro-benzo[a]heptalen-7-yl)-acetamide
    • NSC403155
    • 7336-40-5
    • Acetamide, N-methyl-N-(5,6,7,9-tetrahydro-1,2,3,10-tetramethoxy-9-oxobenzo(a)heptalen-7-yl)-
    • CHEMBL89261
    • FS-7403
    • NSC-403155
    • BRN 2825013
    • DTXSID50223606
    • NSC 403155
    • Acetamide, N-methyl-N-(5,6,7,9-tetrahydro-1,2,3,10-tetramethoxy-9-oxobenzo(a)heptalen-7-yl)-, (S)-
    • DA-76223
    • N-methyl-N-[(10S)-3,4,5,14-tetramethoxy-13-oxotricyclo[9.5.0.0(2),?]hexadeca-1(16),2,4,6,11,14-hexaen-10-yl]acetamide
    • Inchi: 1S/C23H27NO6/c1-13(25)24(2)17-9-7-14-11-20(28-4)22(29-5)23(30-6)21(14)15-8-10-19(27-3)18(26)12-16(15)17/h8,10-12,17H,7,9H2,1-6H3/t17-/m0/s1
    • InChI Key: AHZFWPXTSZCLDJ-KRWDZBQOSA-N
    • SMILES: O(C)C1=C(C(=CC2=C1C1=CC=C(C(C=C1[C@H](CC2)N(C(C)=O)C)=O)OC)OC)OC
    • BRN: 2825013

Computed Properties

  • Exact Mass: 413.18391
  • Monoisotopic Mass: 413.18383758 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 770
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 74.3
  • Molecular Weight: 413.5

Experimental Properties

  • PSA: 74.3
  • LogP: 3.21380

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